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Compound of Interest

Compound Name: Dicyclobutylidene

Cat. No.: B1204455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of

Dicyclobutylidene. Given the limited specific data available for Dicyclobutylidene, the

following protocols are based on best practices for handling flammable and potentially

peroxide-forming organic compounds.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Dicyclobutylidene is presented

below. This information is crucial for understanding its behavior and potential hazards.

Property Value Reference

Molecular Formula C₈H₁₂ [1][2]

Molecular Weight 108.18 g/mol [1][2]

Boiling Point 142.9°C at 760 mmHg [1]

Flash Point 19.7°C [1]

Density 1.031 g/cm³ [1]

Appearance Colorless liquid [3]
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Safety and Hazard Information
Dicyclobutylidene is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class GHS Classification

Flammable liquids Category 2 (Highly flammable liquid and vapor)

Aspiration hazard
Category 1 (May be fatal if swallowed and

enters airways)

Skin corrosion/irritation Category 2 (Causes skin irritation)

Serious eye damage/eye irritation Category 2 (Causes serious eye irritation)

Specific target organ toxicity, single exposure Category 3 (May cause respiratory irritation)

Handling Procedures
Due to its flammable nature and potential for peroxide formation, Dicyclobutylidene must be

handled with extreme care in a controlled laboratory environment.

Personal Protective Equipment (PPE)
All personnel handling Dicyclobutylidene must wear the following minimum PPE:

Eye Protection: Chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., Neoprene).

Body Protection: A flame-retardant lab coat.

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If ventilation

is inadequate, a NIOSH-approved respirator is required.[4][5]

General Handling Protocol
Work Area: All manipulations of Dicyclobutylidene should be performed within a certified

chemical fume hood to minimize inhalation exposure and contain any potential spills.[6]
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Ignition Sources: Keep away from all sources of ignition, including open flames, hot surfaces,

and sparks.[7][8] Use non-sparking tools and explosion-proof equipment.[7][8]

Static Discharge: Take precautionary measures against static discharge.[7][9] Ensure that all

containers and equipment are properly grounded and bonded.[7][8]

Dispensing: When dispensing, use a lab mat or secondary containment to catch any spills.[3]

For transfers from bulk containers, ensure proper grounding and bonding of both containers.

[10]

Heating: Never heat Dicyclobutylidene with an open flame.[11] Use a controlled heating

source such as a water bath or heating mantle.

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[5][8]

Storage Procedures
Proper storage of Dicyclobutylidene is critical to maintain its stability and prevent the

formation of hazardous peroxides.

Storage Conditions
Parameter Recommendation

Temperature Store in a cool, dry, well-ventilated area.[5][8]

Light Store in a light-resistant container.[1][7]

Atmosphere
For long-term storage, consider storing under an

inert atmosphere (e.g., nitrogen).[6]

Container Keep the container tightly closed.[7][8]

Peroxide Formation and Management
Unsaturated hydrocarbons like Dicyclobutylidene have the potential to form explosive

peroxides upon exposure to air and light over time.[12][13][14][15]

Dating and Labeling: Upon receipt, label the container with the date received and the date

opened.[1][2]
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Testing for Peroxides: Periodically test for the presence of peroxides, especially before

distillation or concentration.[2][16] A common method is the potassium iodide test.[12]

Inhibitors: If the compound is supplied with an inhibitor (e.g., BHT), be aware that distillation

can remove the inhibitor, increasing the risk of peroxide formation.[14]

Disposal: Dispose of any Dicyclobutylidene that is past its expiration date or shows signs of

peroxide formation (e.g., crystal formation) as hazardous waste.[16] Do not attempt to open

a container with visible crystals around the cap.[2][16]

Experimental Protocols
Protocol for Peroxide Testing (Qualitative)

Sample Preparation: In a clean, dry test tube, add 1 mL of the Dicyclobutylidene sample.

Reagent Addition: Add 1 mL of a freshly prepared 10% potassium iodide solution.

Observation: Shake the mixture and observe the color. A yellow to brown color indicates the

presence of peroxides.
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Caption: Workflow for handling Dicyclobutylidene.
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Caption: Decision tree for Dicyclobutylidene storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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